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Abstract
N-phenacylformamide, with the IUPAC name N-(2-oxo-2-phenylethyl)formamide, is a keto-

amide of interest in organic synthesis and medicinal chemistry. Its structure combines a

phenacyl group, known for its presence in various biologically active compounds, with a

formamide moiety. This guide provides a comprehensive overview of N-phenacylformamide,

including its chemical and physical properties, a proposed synthetic pathway, expected

spectroscopic characteristics, and potential applications. This document is intended to serve as

a technical resource for professionals engaged in chemical research and drug discovery,

acknowledging the current scarcity of published experimental data for this specific molecule.

Introduction and Chemical Identity
N-phenacylformamide is a derivative of 2-amino-1-phenylethanone (also known as

phenacylamine), where the primary amine is formylated. The presence of both a ketone and an

amide functional group within the same molecule suggests a rich and varied reactivity profile,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1601260#bc-rfq
https://www.benchchem.com/product/b1601260/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-phenacylformamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


making it a potentially valuable intermediate in the synthesis of more complex molecules,

including heterocyclic compounds.

Table 1: Chemical Identity of N-phenacylformamide

Identifier Value

IUPAC Name N-(2-oxo-2-phenylethyl)formamide

Synonyms
N-phenacylformamide, 2-oxo-2-

phenylethylformamide

CAS Number 73286-37-0[1]

Molecular Formula C₉H₉NO₂[2]

Molecular Weight 163.17 g/mol [1]

SMILES O=C(CNC=O)C1=CC=CC=C1[1]

Physicochemical Properties
While comprehensive experimental data for N-phenacylformamide is not widely available in the

literature, some key properties have been reported or can be predicted. A melting point of 80-

82 °C has been documented[2]. Other physical properties such as boiling point and density

have not been experimentally determined in readily available literature. Computational models

can provide estimates for properties relevant to drug development and synthesis planning.

Table 2: Physical and Computed Properties of N-phenacylformamide
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Property Value Source

Melting Point 80-82 °C [2]

Topological Polar Surface Area

(TPSA)
46.17 Å² [1]

LogP (Octanol-Water Partition

Coefficient)
0.6153 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 1 [1]

Rotatable Bonds 4 [1]

Synthesis of N-phenacylformamide
A validated, step-by-step synthesis protocol for N-phenacylformamide is not explicitly detailed

in a single source. However, a plausible two-step synthesis can be designed based on

established organic chemistry reactions. The proposed pathway involves the synthesis of the

precursor, 2-amino-1-phenylethanone hydrochloride, followed by its formylation.

Step 1: Synthesis of 2-Amino-1-phenylethanone
Hydrochloride
The precursor, 2-amino-1-phenylethanone hydrochloride, can be synthesized from 2-

bromoacetophenone via the Delépine reaction. This method involves the reaction of a

haloalkane with hexamethylenetetramine, followed by acidic hydrolysis of the resulting

quaternary ammonium salt.

Experimental Protocol: Synthesis of 2-Amino-1-phenylethanone Hydrochloride[3]

Formation of the Quaternary Salt:

To a stirred solution of 2-bromoacetophenone (1 mmol, 1 equiv) in diethyl ether (13 mL),

add hexamethylenetetramine (1 mmol, 1 equiv) in one portion.

Stir the mixture at room temperature for 12 hours. A solid precipitate will form.
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Filter the resulting solid, wash with diethyl ether (15 mL), and dry under reduced pressure

to afford the quaternary ammonium salt.

Acidic Hydrolysis:

Transfer the dried quaternary salt to a round-bottomed flask equipped with a reflux

condenser.

Add ethanol (22 mL) and concentrated hydrochloric acid (0.6 mL).

Reflux the mixture for 3 hours, during which a solid will form.

After cooling to room temperature, filter the solid, wash with ethanol (20 mL), and dry

under vacuum to yield pure 2-amino-1-phenylethanone hydrochloride.

The hydrochloride salt of 2-aminoacetophenone has a reported melting point of 194 °C (with

decomposition).

Step 2: Formylation of 2-Amino-1-phenylethanone
The formylation of the primary amine can be achieved using various formylating agents. A

common and effective method is the use of a mixture of formic acid and acetic anhydride,

which generates the mixed anhydride in situ, a potent formylating agent.

Proposed Experimental Protocol: Synthesis of N-phenacylformamide

Neutralization of the Hydrochloride Salt:

Dissolve 2-amino-1-phenylethanone hydrochloride in a suitable solvent, such as

dichloromethane.

Add a mild base, like triethylamine or sodium bicarbonate, to neutralize the hydrochloride

and liberate the free amine.

The formation of a salt precipitate (e.g., triethylammonium chloride) can be observed. This

can be removed by filtration, or the reaction can proceed as a slurry.

Formylation Reaction:
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Cool the solution or slurry containing the free amine in an ice bath.

Slowly add a pre-mixed solution of formic acid and acetic anhydride. The reaction is

exothermic and should be controlled.

Allow the reaction to stir at room temperature until completion, which can be monitored by

Thin Layer Chromatography (TLC).

Work-up and Purification:

Quench the reaction by the slow addition of water.

Separate the organic layer, and wash it sequentially with a dilute aqueous solution of

sodium bicarbonate and brine.

Dry the organic layer over an anhydrous salt such as sodium sulfate, filter, and

concentrate under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethyl acetate/hexane, to yield N-phenacylformamide as a crystalline solid.

Diagram of the Proposed Synthetic Pathway:

Step 1: Synthesis of Precursor Step 2: Formylation

2-Bromoacetophenone Quaternary_Salt
Hexamethylenetetramine, Diethyl Ether

2-Amino-1-phenylethanone_HCl
Ethanol, HCl, Reflux

Free_AmineBase (e.g., Et3N) N-phenacylformamide
Formic Acid, Acetic Anhydride

Click to download full resolution via product page

Caption: Proposed two-step synthesis of N-phenacylformamide.

Spectroscopic Characterization
While experimental spectra for N-phenacylformamide are not readily available in public

databases, its structure allows for the prediction of key spectroscopic features based on well-
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established principles of NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methylene protons, and the formyl proton.

Aromatic Protons (C₆H₅): Signals are expected in the range of δ 7.5-8.0 ppm. The protons

ortho to the carbonyl group will be the most deshielded.

Methylene Protons (-CH₂-): A singlet is expected for the two methylene protons, likely in the

region of δ 4.5-5.0 ppm, deshielded by the adjacent carbonyl and amide groups.

Amide Proton (-NH-): A broad singlet or triplet (due to coupling with the methylene protons) is

expected, typically in the range of δ 6.0-8.0 ppm. Its position can be highly variable

depending on the solvent and concentration.

Formyl Proton (-CHO): A singlet is expected around δ 8.0-8.5 ppm.

¹³C NMR: The carbon NMR spectrum will show characteristic signals for the carbonyl carbons,

aromatic carbons, and the methylene carbon.

Ketone Carbonyl (C=O): Expected around δ 190-200 ppm.

Amide Carbonyl (C=O): Expected around δ 160-170 ppm.

Aromatic Carbons: A set of signals between δ 120-140 ppm.

Methylene Carbon (-CH₂-): Expected in the range of δ 45-55 ppm.

Infrared (IR) Spectroscopy
The IR spectrum of N-phenacylformamide should exhibit characteristic absorption bands for its

functional groups.

N-H Stretch: A moderate to strong band around 3300 cm⁻¹.

C-H Stretch (Aromatic): Weak to medium bands just above 3000 cm⁻¹.
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C-H Stretch (Aliphatic): Weak to medium bands just below 3000 cm⁻¹.

C=O Stretch (Ketone): A strong, sharp band around 1685 cm⁻¹.

C=O Stretch (Amide I band): A strong, sharp band around 1650 cm⁻¹.

N-H Bend (Amide II band): A medium band around 1550 cm⁻¹.

C-N Stretch: A medium band in the fingerprint region.

Mass Spectrometry (MS)
In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed

at m/z = 163. Key fragmentation patterns would likely involve:

Alpha-cleavage adjacent to the ketone, leading to the loss of the formamidomethyl radical

(•CH₂NHCHO) to give the benzoyl cation at m/z = 105.

Cleavage of the C-N bond, potentially leading to a fragment at m/z = 135 (phenacyl cation)

or m/z = 44 (formamide radical cation).

Diagram of Expected Mass Spectrometry Fragmentation:

N-phenacylformamide (m/z 163)

Benzoyl_Cation (m/z 105)Alpha-cleavage

Phenacyl_Cation (m/z 135)C-N bond cleavage

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for N-phenacylformamide.

Potential Applications and Biological Activity
The N-phenacyl moiety is a known pharmacophore found in compounds with a range of

biological activities, including antifungal, antioxidant, antibacterial, and anticancer properties[4].
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While specific biological studies on N-phenacylformamide are limited, its structural similarity to

other biologically active phenacyl derivatives suggests it could be a valuable scaffold for

medicinal chemistry research. It could serve as a lead compound or an intermediate for the

synthesis of more complex molecules with potential therapeutic applications. For instance, the

N-phenacylazole scaffold is present in several antifungal drugs[4]. Further research is

warranted to explore the biological and toxicological profile of N-phenacylformamide.

Safety and Handling
Given the lack of a specific Safety Data Sheet (SDS) for N-phenacylformamide, it should be

handled with the care appropriate for a novel chemical compound. Standard laboratory safety

protocols should be followed, including the use of personal protective equipment (PPE) such as

safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume

hood. As with many aromatic ketones and amides, potential irritant properties to the skin, eyes,

and respiratory tract should be assumed.

Conclusion
N-phenacylformamide is a molecule with significant potential for applications in organic

synthesis and drug discovery, yet it remains largely uncharacterized in the scientific literature.

This guide provides a foundational understanding of its chemical identity, a plausible synthetic

route, and predicted spectroscopic data to aid researchers in their work with this compound.

The availability of a reported melting point suggests its successful synthesis and isolation.

Further experimental validation of its synthesis, spectroscopic properties, and biological activity

is crucial to fully unlock the potential of N-phenacylformamide as a versatile chemical building

block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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